Cas no 828928-28-5 (rac-(3R,4R)-pyrrolidine-3,4-diamine)

Technical Introduction: rac-(3R,4R)-pyrrolidine-3,4-diamine is a chiral diamine compound featuring a pyrrolidine backbone with amine functional groups at the 3- and 4-positions. Its stereochemistry (3R,4R) makes it a valuable building block in asymmetric synthesis, particularly for constructing chiral ligands, catalysts, and pharmaceutical intermediates. The compound’s rigid pyrrolidine structure enhances stereocontrol in reactions, while the dual amine groups offer versatile reactivity for derivatization. Its racemic form allows for flexibility in resolution or direct use in racemic catalysis. This diamine is particularly useful in medicinal chemistry and organocatalysis, where precise stereochemical outcomes are critical. High purity and well-defined stereochemistry ensure consistent performance in synthetic applications.

rac-(3R,4R)-pyrrolidine-3,4-diamine structure

828928-28-5 structure

Product Name:rac-(3R,4R)-pyrrolidine-3,4-diamine

CAS No:828928-28-5

MF:C₄H₁₁N₃

MW:101.150240182877

MDL:MFCD17017787

CID:716075

PubChem ID:12988585

Update Time:2025-10-19

rac-(3R,4R)-pyrrolidine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

- 3,4-Pyrrolidinediamine,(3R,4R)-rel-
- 3,4-Pyrrolidinediamine,(3R,4R)-rel-(9CI)
- rac-(3R,4R)-pyrrolidine-3,4-diamine
- AKOS006347172
- 3,4-Pyrrolidinediamine,(3R,4R)-(9CI)
- (3R,4R)-Pyrrolidine-3,4-diamine
- EN300-20814354
- SCHEMBL8363302
- 171868-16-9
- 828928-28-5
- MDL： MFCD17017787
- Inchi： 1S/C4H11N3/c5-3-1-7-2-4(3)6/h3-4,7H,1-2,5-6H2/t3-,4-/m1/s1
- InChI Key： WCOQAGPRGRKKLM-QWWZWVQMSA-N
- SMILES： N1C[C@H]([C@@H](C1)N)N

Computed Properties

Exact Mass: 101.095297364g/mol
Monoisotopic Mass: 101.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 56
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.2
Topological Polar Surface Area: 64.1Å²

rac-(3R,4R)-pyrrolidine-3,4-diamine Pricemore >>

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